2-Isobutoxy-4,6-dimethyl-3-pyridinyl 3-(trifluoromethyl)phenyl sulfone

• IUPAC Name: 4,6-dimethyl-2-(2-methylpropoxy)-3-[3-(trifluoromethyl)phenyl]sulfonylpyridine
• InChI: InChI=1S/C18H20F3NO3S/c1-11(2)10-25-17-16(12(3)8-13(4)22-17)26(23,24)15-7-5-6-14(9-15)18(19,20)21/h5-9,11H,10H2,1-4H3
• InChI Key: WGOJTFFHNOZQRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1S(=O)(=O)C2=CC=CC(=C2)C(F)(F)F)OCC(C)C)C
• Molecular Formula: C18H20F3NO3S
• Molecular Weight: 387.4 g/mol

Description

“2-Isobutoxy-4,6-dimethyl-3-pyridinyl 3-(trifluoromethyl)phenyl sulfone” is a chemical compound that is available for purchase from various chemical suppliers. It is used as a reference standard for pharmaceutical testing.

Physical And Chemical Properties Analysis

While the molecular formula and weight are known, other physical and chemical properties such as boiling point, melting point, and density are not provided in the available sources.

Scientific Research Applications

1. Chemical Synthesis and Structure

• Pyridinium-derived N-heterocyclic carbene complexes of platinum were synthesized, involving a complex process using a dimethylplatinum-micro-dimethyl sulfide dimer, showcasing the ligand substitution kinetics and supporting a degree of Pt-C multiple bonding (Owen et al., 2004).

2. Material Science Applications

• A new diamine containing pyridine and trifluoromethylphenyl groups was synthesized and used to prepare fluorinated polyamides containing pyridine and sulfone moieties. These materials demonstrated high thermal stability and potential for creating transparent, flexible films (Xiao-Ling Liu et al., 2013).

3. Molecular Structure and Properties

• Emissive metallomesogens based on 2-phenylpyridine complexes of iridium(III) were prepared using anisotropic ligands. These complexes exhibited unique liquid-crystalline properties and potential for photoluminescent applications (Amedeo Santoro et al., 2011).

4. Catalytic and Photocatalytic Activity

• Iridium(III) complexes demonstrated efficient generation of singlet oxygen and photooxidation of sulfide into sulfoxide, a process relevant in catalytic and environmental chemistry (Li-ping Li et al., 2019).

5. Advanced Material Development

• A novel method for solvent effects in reactions involving 2,3,6-tri-O-methyl D-glucopyranose and phenyl isocyanate demonstrated the solvent-dependent nature of such reactions, providing insights into material synthesis and modifications (Y. Yeh et al., 1973).